N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride
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Description
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C21H26ClN3O2S2 and its molecular weight is 452.03. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
Antimicrobial Agents : Compounds with thiazolidinone and thiazole derivatives, similar in structural complexity to the compound , have been synthesized and evaluated for antimicrobial activities. These compounds have shown efficacy against various bacterial and fungal strains, indicating potential applications in developing new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).
Anti-inflammatory and Analgesic Agents : Research on benzodifuranyl derivatives, including structures with morpholine components, has revealed significant anti-inflammatory and analgesic activities. These findings suggest the potential of similar compounds in the treatment of inflammation and pain (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antitumor Activities : Novel thiourea derivatives and their complexes have been synthesized and characterized, showing promising antioxidant and antitumor activities. Such research highlights the potential of structurally similar compounds in cancer therapy (Yeşilkaynak et al., 2017).
Chemical Synthesis and Characterization
Structural Diversity : The chemical synthesis involving thiophene and morpholine groups has been explored to create a structurally diverse library of compounds. This diversity is crucial for discovering new molecules with potential applications in various fields of science and medicine (Roman, 2013).
Synthetic Routes : Research into thiazole compounds under various reaction conditions has provided insights into the synthesis of complex chemical entities. These methodologies could be relevant for synthesizing compounds with specific functionalities, including the target compound (Berber, 2022).
properties
IUPAC Name |
N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)thiophene-2-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N3O2S2.ClH/c1-15-13-16(2)19-17(14-15)22-21(28-19)24(20(25)18-5-3-12-27-18)7-4-6-23-8-10-26-11-9-23;/h3,5,12-14H,4,6-11H2,1-2H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMHSOJRNQWJEJO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)C4=CC=CS4)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5,7-dimethylbenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)thiophene-2-carboxamide hydrochloride |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.